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Compound of Interest

Compound Name:
4-Formyl-2-methoxyphenyl

methanesulfonate

Cat. No.: B1333864 Get Quote

Application Notes and Protocols for 4-Formyl-2-
methoxyphenyl methanesulfonate
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the workup procedures for

reactions involving 4-Formyl-2-methoxyphenyl methanesulfonate, a versatile intermediate in

organic synthesis. The following protocols are based on established methods for the synthesis

and purification of aryl methanesulfonates.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Formyl-2-methoxyphenyl
methanesulfonate is presented in Table 1. This data is essential for planning reaction workups

and purification strategies.
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Property Value Source

Molecular Formula C₉H₁₀O₅S [1]

Molecular Weight 230.24 g/mol [1]

Appearance
White to off-white solid

(predicted)
General knowledge

Purity Typically ≥95% [1]

Synthesis and Workup Protocol: Mesylation of
Vanillin
The synthesis of 4-Formyl-2-methoxyphenyl methanesulfonate is typically achieved through

the mesylation of 4-hydroxy-3-methoxybenzaldehyde (vanillin). A general protocol for this

reaction and subsequent workup is detailed below.

Reaction Scheme:

Caption: Experimental Workflow for Synthesis and Purification.
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Inputs

Process

Outputs

Vanillin
(4-Hydroxy-3-methoxybenzaldehyde)

Mesylation Reaction

Methanesulfonyl Chloride Base
(Triethylamine or Pyridine)

Solvent
(Dichloromethane)

Aqueous Workup

Purification
(Recrystallization or Chromatography)

Byproducts
(e.g., Triethylammonium chloride)

4-Formyl-2-methoxyphenyl
methanesulfonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1333864#workup-procedure-for-reactions-involving-
4-formyl-2-methoxyphenyl-methanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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